Cas no 92599-05-8 (4-Methoxynaphthalen-1-amine hydrochloride)

• Product Name: 4-Methoxynaphthalen-1-amine hydrochloride
• CAS No: 92599-05-8
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• MDL: MFCD16877105
• CID: 1025121
• PubChem ID: 18783165
• Update Time: 2025-10-29

4-Methoxynaphthalen-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxynaphthalen-1-amine hydrochloride
• 4-Methoxyphthalen-1-amine hydrochloride
• 1-Naphthalenamine, 4-methoxy-, hydrochloride (9CI)
• 1-Naphthylamine, 4-methoxy-, hydrochloride (6CI)
• 4-Methoxy-1-aminonaphthalene hydrochloride
• F2146-0572
• BS-33179
• 4-Methoxynaphthalen-1-amine HCl
• AKOS015999240
• 1-amino-4-methoxynaphthalene hydrochloride
• CS-0150361
• DTXSID80596214
• 92599-05-8
• 4-methoxynaphthalen-1-amine;hydrochloride
• 4-Methoxynaphthalen-1-aminehydrochloride
• D95116
• 1-Amino-4-methoxynaphthalen hydrochloride
• 1-Amino-4-methoxynaphthalen HCl
• EN300-314264
• 4-Methoxynaphthalen-1-amine--hydrogen chloride (1/1)
• 1-Naphthalenamine, 4-methoxy-, hydrochloride
• CHEMBL4175261
• MFCD16877105
• SCHEMBL6155452
• Z2681942354

• MDL： MFCD16877105
• Inchi： 1S/C11H11NO.ClH/c1-13-11-7-6-10(12)8-4-2-3-5-9(8)11;/h2-7H,12H2,1H3;1H
• InChI Key： YGQJOWVRCXFIBM-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C2C(=CC=CC=2)C(N)=CC=1

Computed Properties

• Exact Mass: 209.06100
• Monoisotopic Mass: 209.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25000
• LogP: 3.81380

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-Methoxynaphthalen-1-amine hydrochloride

Introduction to 4-Methoxynaphthalen-1-amine hydrochloride (CAS No. 92599-05-8)

4-Methoxynaphthalen-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 92599-05-8, is a significant compound in the realm of pharmaceutical and chemical research. This compound, featuring a naphthalene core substituted with a methoxy group at the 4-position and an amine group at the 1-position, has garnered attention due to its versatile applications in medicinal chemistry and synthetic organic chemistry.

The hydrochloride salt form of 4-methoxynaphthalen-1-amine enhances its solubility in aqueous solutions, making it a valuable intermediate in drug formulation and synthesis. Its structural properties contribute to its reactivity, enabling diverse chemical transformations that are pivotal in the development of novel therapeutic agents.

In recent years, 4-methoxynaphthalen-1-amine hydrochloride has been extensively studied for its potential in various pharmacological applications. The naphthalene scaffold is well-known for its presence in numerous bioactive molecules, and modifications at the 1-position and 4-position offer unique opportunities for structural optimization. This compound has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of 4-methoxynaphthalen-1-amine hydrochloride is its role in the development of small-molecule drugs that target specific biological pathways. Researchers have leveraged its amine functionality to create derivatives that exhibit inhibitory effects on enzymes such as tyrosine kinases. These kinases are often overexpressed in cancer cells, making them attractive targets for therapeutic intervention. The methoxy group at the 4-position provides stability while allowing for further functionalization, enabling the design of highly specific inhibitors.

Recent advancements in computational chemistry have further highlighted the significance of 4-methoxynaphthalen-1-amine hydrochloride. Molecular modeling studies have demonstrated that subtle modifications to its structure can significantly alter its binding affinity to biological targets. This has led to the identification of novel analogs with improved pharmacokinetic profiles, including enhanced solubility and reduced toxicity. Such insights are crucial for optimizing drug candidates before they enter clinical trials.

The synthesis of 4-methoxynaphthalen-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic aromatic substitution followed by functional group transformations. The use of palladium-catalyzed cross-coupling reactions has also been reported, offering a more efficient pathway to the desired product. These synthetic methodologies are continuously being refined to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

In addition to its pharmaceutical applications, 4-methoxynaphthalen-1-amine hydrochloride has found utility in materials science. Its aromatic structure makes it a suitable candidate for developing organic semiconductors and light-emitting diodes (OLEDs). The ability to tailor its electronic properties through functionalization opens up possibilities for creating advanced electronic devices with improved performance characteristics.

The safety and handling of 4-methoxynaphthalen-1-amine hydrochloride are paramount considerations in industrial and laboratory settings. While it is not classified as a hazardous material under standard regulations, proper protocols must be followed to ensure safe handling. This includes using personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods to minimize exposure to dust or vapors.

Quality control is another critical aspect when working with 4-methoxynaphthalen-1-amine hydrochloride. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to verify the identity and purity of the compound. These methods ensure that researchers receive consistent and reliable materials for their experiments, which is essential for reproducible results.

The future prospects of 4-methoxynaphthalen-1-amine hydrochloride are promising, with ongoing research exploring new applications and synthetic strategies. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to the development of next-generation pharmaceuticals and advanced materials. As our understanding of molecular interactions continues to grow, compounds like 4-methoxynaphthalen-1-amine hydrochloride will remain indispensable tools in the quest for novel solutions to global challenges.